molecular formula C19H28N2O4 B2383535 2-(1-Benzyl-4-{[(tert-butoxy)carbonyl]amino}piperidin-4-yl)acetic acid CAS No. 2059934-72-2

2-(1-Benzyl-4-{[(tert-butoxy)carbonyl]amino}piperidin-4-yl)acetic acid

Cat. No.: B2383535
CAS No.: 2059934-72-2
M. Wt: 348.443
InChI Key: BZNNZZKTTLASPR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-(1-Benzyl-4-{[(tert-butoxy)carbonyl]amino}piperidin-4-yl)acetic acid” is a compound that can be used for pharmaceutical testing . It is a high-quality reference standard for accurate results .


Molecular Structure Analysis

The molecular formula of this compound is C19H28N2O4 . The InChI code is 1S/C19H28N2O4/c1-18(2,3)25-17(24)20-19(13-16(22)23)9-11-21(12-10-19)14-15-7-5-4-6-8-15/h4-8H,9-14H2,1-3H3,(H,20,24)(H,22,23) .


Physical And Chemical Properties Analysis

This compound has a molecular weight of 348.44 . It is a powder at room temperature . The compound has a density of 1.2±0.1 g/cm3, a boiling point of 486.9±45.0 °C at 760 mmHg, and a vapour pressure of 0.0±1.3 mmHg at 25°C .

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-(1-Benzyl-4-{[(tert-butoxy)carbonyl]amino}piperidin-4-yl)acetic acid in lab experiments is its potent anti-inflammatory and analgesic effects. This makes it a promising candidate for the development of new drugs for the treatment of inflammatory disorders and pain. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 2-(1-Benzyl-4-{[(tert-butoxy)carbonyl]amino}piperidin-4-yl)acetic acid. One of the major areas of interest is the development of new drugs based on this compound for the treatment of inflammatory disorders and pain. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to determine its potential side effects. Finally, studies are needed to optimize the synthesis method of this compound to improve its solubility and bioavailability.

Synthesis Methods

The synthesis of 2-(1-Benzyl-4-{[(tert-butoxy)carbonyl]amino}piperidin-4-yl)acetic acid involves the reaction of 4-piperidone hydrochloride with benzyl bromide in the presence of a base such as potassium carbonate. The resulting benzylated piperidone intermediate is then reacted with tert-butyl carbamate in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to obtain the desired Boc-protected piperidone derivative. The final step involves the hydrolysis of the Boc group using trifluoroacetic acid to obtain this compound.

Scientific Research Applications

2-(1-Benzyl-4-{[(tert-butoxy)carbonyl]amino}piperidin-4-yl)acetic acid has been studied for its potential therapeutic properties in various scientific research applications. One of the major areas of interest is its anti-inflammatory activity. Studies have shown that this compound has potent anti-inflammatory effects, which make it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.
Another area of research is the potential use of this compound as an analgesic. Studies have shown that this compound has significant analgesic effects, which make it a potential candidate for the treatment of pain.

Safety and Hazards

This compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include wearing protective gloves, protective clothing, eye protection, and face protection .

Properties

IUPAC Name

2-[1-benzyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]piperidin-4-yl]acetic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H28N2O4/c1-18(2,3)25-17(24)20-19(13-16(22)23)9-11-21(12-10-19)14-15-7-5-4-6-8-15/h4-8H,9-14H2,1-3H3,(H,20,24)(H,22,23)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BZNNZZKTTLASPR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)NC1(CCN(CC1)CC2=CC=CC=C2)CC(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H28N2O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

348.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.